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Compound of Interest

Compound Name: CPI-637

Cat. No.: B15570457

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing CPI-637, a potent and
selective inhibitor of the CBP/EP300 bromodomains, in gene expression studies. Detailed
protocols for cell treatment and subsequent gene expression analysis are provided, along with
key quantitative data and visualizations to facilitate experimental design and data
interpretation.

Introduction to CPI-637

CPI-637 is a small molecule inhibitor that specifically targets the bromodomains of the highly
homologous transcriptional co-activators, CREB-binding protein (CBP) and E1A binding protein
p300 (EP300).[1][2] These proteins are crucial regulators of gene expression through their
intrinsic histone acetyltransferase (HAT) activity and their function as scaffolds for the assembly
of transcriptional machinery. The bromodomain of CBP/EP300 recognizes and binds to
acetylated lysine residues on histones and other proteins, a key step in transcriptional
activation. By competitively binding to this bromodain, CPI-637 disrupts this interaction, leading
to the modulation of gene expression, notably the downregulation of oncogenes such as MYC.

[3]14]

Mechanism of Action

CBP and EP300 are involved in numerous cellular processes, and their dysregulation is
implicated in various diseases, including cancer. CPI-637's mechanism of action involves the
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inhibition of the "reading" of acetylated histone marks by the CBP/EP300 bromodomains, which
in turn prevents the recruitment of the transcriptional machinery necessary for the expression of
a specific subset of genes. This targeted inhibition makes CPI-637 a valuable tool for studying

the epigenetic regulation of gene expression and as a potential therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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